Cas no 114703-75-2 (1,3-Diamino-2-(4-chlorophenyl)propane)

• Product Name: 1,3-Diamino-2-(4-chlorophenyl)propane
• CAS No: 114703-75-2
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 2133768
• Update Time: 2023-08-04

1,3-Diamino-2-(4-chlorophenyl)propane Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1,3-Propanediamine
• IZEQKRAAUCABAR-UHFFFAOYSA-N
• 1,3-Diamino-2-(4-chlorophenyl)propane
• 2-(4-Chlorophenyl)propane-1,3-diamine

• Inchi： 1S/C9H13ClN2/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8H,5-6,11-12H2
• InChI Key： IZEQKRAAUCABAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Topological Polar Surface Area: 52